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Compound of Interest

Compound Name: N-(1-methoxyethyl)formamide

CAS No.: 38591-94-5

Cat. No.: B3190041

Get Quote

Executive Summary
N-(1-methoxyethyl)formamide (MEF) is a hemiaminal ether derivative acting as a protected

precursor to N-vinylformamide. Its stability profile is defined by a dichotomy: it must be stable

enough to isolate or transport under specific conditions, yet labile enough to undergo thermal

elimination (cracking) to generate the vinyl group.

For researchers, the core stability challenge is two-fold:

Hydrolytic Instability: The

-methoxy group is susceptible to acid-catalyzed hydrolysis, reverting the molecule to
formamide, acetaldehyde, and methanol.

Thermal Lability: At elevated temperatures (

C), it undergoes elimination to form N-vinylformamide.
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Property Data

Chemical Name N-(1-methoxyethyl)formamide

CAS Number 38591-94-5

Molecular Formula

Molecular Weight 103.12 g/mol

Structure

Functional Class
Hemiaminal Ether /

-Alkoxy Amide

Physical State Colorless to pale yellow liquid

Solubility
Soluble in polar organic solvents (Methanol,

Toluene); hydrolyzes in water

Stability & Reactivity Profile
The stability of MEF is governed by its hemiaminal ether linkage. Unlike standard amides, the

carbon alpha to the nitrogen bears an alkoxy group, creating a "push-pull" electronic

environment that facilitates two distinct degradation pathways.

Hydrolytic Stability (Acid Sensitivity)
MEF is thermodynamically unstable in the presence of water and acid. The mechanism follows

an

or specific acid catalysis pathway typical of acetals/hemiaminals.

Mechanism: Protonation of the methoxy oxygen

Loss of methanol

Formation of an N-acyliminium ion intermediate

Nucleophilic attack by water

Fragmentation to Formamide and Acetaldehyde.
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Critical Control Point: pH < 7.0 accelerates degradation. Neutral or slightly basic conditions

(stabilized with traces of base like

) are required for storage.

Thermal Stability (Elimination Pathway)
This pathway is the basis of its industrial utility but poses a storage hazard.

Reaction: Thermal cracking (pyrolysis).

Onset: Slow decomposition can occur >40°C; rapid cracking occurs >200°C.

Products: N-vinylformamide (NVF) and Methanol.

Catalysis: Acid catalysts lower the activation energy for this elimination, making the

compound doubly sensitive to acidic impurities during storage.

Reactivity Network Diagram
The following diagram illustrates the central position of MEF and its divergent stability

pathways.

Fig 1. Divergent Reactivity Pathways of N-(1-methoxyethyl)formamide
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Figure 1: The stability "fork in the road." Acid/Moisture leads to reversion (Red), while Heat

leads to the vinyl monomer (Green).
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Due to the thermal instability described above, standard analytical protocols must be adapted.

Gas Chromatography (GC)
Risk: High injector temperatures can induce in-situ cracking, leading to false positives for N-

vinylformamide.

Protocol Adjustment:

Injector: Cool on-column injection or low-temperature split/splitless (

C).

Column: Low-bleed phase (e.g., DB-WAX or DB-624) to separate methanol and

acetaldehyde byproducts.

Validation: Verify peak integrity by varying injector temperature. If the NVF peak area

increases with injector temp, the method is degrading the sample.

HPLC (Recommended for Purity)
Advantage: Avoids thermal stress.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

Mobile Phase: Water/Acetonitrile gradient (Buffered to pH 7.5-8.0).

Note: Avoid acidic modifiers (TFA, Formic Acid) which will degrade the sample on-column.

Detection: UV at 210-220 nm (Amide absorption).

NMR Spectroscopy
Purpose: Definitive structural confirmation.

Solvent:

or

(Must be acid-free; filter through basic alumina if uncertain).
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Key Signals (

):

Doublet at

ppm (

group).

Singlet at

ppm (

group).

Multiplet at

ppm (Methine proton

).

Singlet/Doublet at

ppm (Formyl proton

).

Handling & Storage Protocols
To maintain chemical integrity, the following "Self-Validating" storage system is recommended.

Storage Conditions
Temperature: Store at -20°C to 4°C. Room temperature storage significantly reduces shelf-

life due to slow elimination.

Atmosphere: Blanket with dry Nitrogen or Argon. Oxygen is less of a concern than moisture.

Stabilization:
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Ensure the sample is acid-free.

Industrial samples often contain trace weak base (e.g., 10-50 ppm

or hindered amine) to scavenge any acid formed via hydrolysis.

Handling Precautions
Moisture Sensitivity: Do not leave containers open. The compound is hygroscopic; absorbed

water triggers autocatalytic hydrolysis (hydrolysis produces formic acid traces

more hydrolysis).

Solvent Choice: When diluting for reaction, use anhydrous, non-acidic solvents (e.g., dry

Toluene, THF). Avoid protic solvents unless basic conditions are maintained.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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